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Compound of Interest

Compound Name: Red 2

Cat. No.: B1170439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Allura Red AC (also

known as FD&C Red No. 40) as a coloring agent in pharmaceutical tablet film coating. This

document outlines the material's properties, regulatory status, a detailed experimental protocol

for its application, and methods for quality control.

Introduction to Allura Red AC in Tablet Coating
Allura Red AC is a synthetic monoazo dye widely used in the pharmaceutical, food, and

cosmetic industries to impart a consistent and vibrant red color to products.[1] In

pharmaceutical tablet manufacturing, a uniform and appealing color is crucial for product

identification, brand recognition, and patient compliance. Allura Red AC is favored for its high

tinctorial strength, good water solubility, and stability across a range of processing conditions.

[2] It is typically used in the form of a soluble salt or as an aluminum lake for greater stability in

certain formulations.

Key Attributes:

Appearance: Dark red powder or granules.[2]

Solubility: Freely soluble in water, insoluble in ethanol.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1170439?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4882322/
https://openknowledge.fao.org/server/api/core/bitstreams/1d90f15f-858c-49bb-b72f-b2789f6269e7/content
https://openknowledge.fao.org/server/api/core/bitstreams/1d90f15f-858c-49bb-b72f-b2789f6269e7/content
https://openknowledge.fao.org/server/api/core/bitstreams/1d90f15f-858c-49bb-b72f-b2789f6269e7/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Status: Approved for use in drugs by major regulatory bodies, including the U.S.

Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA).

Quantitative Data Summary
The following tables summarize key specifications and typical parameters associated with the

use of Allura Red AC in tablet film coating.

Table 1: Physicochemical Properties of Allura Red AC

Property Value

Chemical Name
Disodium 6-hydroxy-5-(2-methoxy-5-methyl-4-

sulfonato-phenylazo)-2-naphthalenesulfonate

C.A.S. Number 25956-17-6

Molecular Formula C₁₈H₁₄N₂Na₂O₈S₂

Molecular Weight 496.43 g/mol

Maximum Absorbance (in water) ~501 nm

Purity (Total Coloring Matters) Not less than 85%

Table 2: Representative Film Coating Suspension Formulation
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Component Function
Representative
Concentration (% w/w of
final suspension)

Purified Water Solvent 80.0 - 85.0

Film-Forming Polymer (e.g.,

HPMC)
Film Former 10.0 - 15.0

Plasticizer (e.g., PEG 400) Flexibility 1.0 - 2.0

Allura Red AC Aluminum Lake Colorant 0.5 - 2.0

Opacifier (e.g., Titanium

Dioxide)
Opacity 1.0 - 3.0

Anti-adherent (e.g., Talc) Reduces Sticking 0.5 - 1.5

Table 3: Illustrative Impact of Allura Red AC Concentration on Tablet Quality Attributes

Allura Red AC
Lake
Concentration
(% w/w of
coating)

Color
Uniformity
(ΔE*)

Friability (%
loss)

Hardness (N)
Dissolution (%
release at 30
min)

0.5% < 2.0 < 0.5% 95 ± 5 > 85%

1.0% < 1.5 < 0.5% 96 ± 5 > 85%

2.0% < 1.0 < 0.5% 94 ± 6 > 85%

(Note: Data are

illustrative and

will vary based

on the full

formulation,

tablet core

properties, and

processing

parameters.)
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Experimental Protocols
This section provides a detailed methodology for the preparation of a film coating suspension

containing Allura Red AC and its application to tablet cores.

Preparation of Allura Red AC Film Coating Suspension
This protocol describes the preparation of a 1 kg batch of a 15% solids content aqueous film

coating suspension.

Materials and Equipment:

Purified Water: 850 g

HPMC (e.g., Pharmacoat® 606): 100 g

Polyethylene Glycol (PEG) 400: 15 g

Allura Red AC Aluminum Lake: 15 g

Titanium Dioxide: 15 g

Talc: 5 g

Variable-speed overhead mixer with a propeller stirrer

Mixing vessel (capacity of at least 1.5 L)

Analytical balance

Procedure:

Weigh 850 g of purified water into the mixing vessel.

Position the propeller stirrer in the center of the vessel, close to the bottom.

Start the mixer and adjust the speed to create a vortex without drawing air into the liquid.

Slowly and steadily add the HPMC to the vortex.
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Once the HPMC is dispersed, add the PEG 400 to the suspension.

In a separate container, pre-blend the Allura Red AC Aluminum Lake, titanium dioxide, and

talc.

Gradually add the blended powders to the vortex of the main suspension.

After all components have been added, reduce the mixer speed to a gentle agitation that

prevents settling.

Continue mixing for a minimum of 45 minutes to ensure complete hydration of the polymer

and uniform dispersion of the solids.

The resulting suspension is now ready for the coating process.

Tablet Film Coating Process
This protocol outlines the steps for applying the prepared Allura Red AC suspension to a batch

of placebo tablets using a perforated pan coater.

Equipment and Parameters:

Perforated pan coater

Spray gun system

Exhaust system

Tablet batch size: 2 kg

Inlet Air Temperature: 60-70°C

Tablet Bed Temperature: 40-45°C

Pan Speed: 10-15 rpm

Spray Rate: 10-20 g/min

Atomizing Air Pressure: 1.5-2.5 bar
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Procedure:

Pre-heat the tablet bed to the target temperature of 40-45°C.

Once the target temperature is reached, begin the coating process by starting the pan

rotation and the spray of the coating suspension.

Continuously monitor the process parameters and make adjustments as necessary to

maintain the target tablet bed temperature and a good fluidization of the tablets.

Continue the spraying process until the desired weight gain (typically 2-4% of the initial tablet

core weight) is achieved.

Once the target weight gain is reached, stop the spray and continue to rotate the tablets in

the pan with the inlet air on for a 5-10 minute drying/curing phase.

After the drying phase, turn off the heat and allow the tablets to cool to room temperature

while the pan is still rotating.

Discharge the coated tablets for quality control testing.

Quality Control of Allura Red AC Coated Tablets
A series of tests should be performed to ensure the quality and consistency of the final coated

tablets.

Tests:

Appearance: Visually inspect for uniform color, absence of defects (e.g., cracking, peeling,

twinning), and a smooth surface.

Weight Gain: Determine the average weight of a sample of coated tablets and compare it to

the average weight of the uncoated cores to calculate the percent weight gain.

Color Uniformity: Use a colorimeter to measure the Lab* values of a representative sample

of tablets to quantitatively assess color consistency.
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Friability: Test the coated tablets in a friabilator to ensure the coating provides sufficient

protection against mechanical stress (typically <0.8% weight loss is acceptable).

Disintegration Time: Determine the time it takes for the coated tablets to disintegrate in a

specified medium to ensure the coating does not impede drug release.

Dissolution: Perform dissolution testing to confirm that the drug release profile from the

coated tablet meets the product specification.

Visualizations
Workflow for Preparation of Allura Red AC Coating
Suspension

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suspension Preparation

Weigh Purified Water

Create Vortex with Mixer

Add HPMC

Add PEG 400

Add Powder Blend

Pre-blend Dry Components
(Allura Red AC, TiO₂, Talc)

Mix for 45 minutes

Suspension Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing the film coating suspension.

Experimental Workflow for Tablet Coating and Quality
Control
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Tablet Coating Process

Quality Control

Pre-heat Tablet Bed
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Caption: Workflow for tablet coating and quality control.
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Troubleshooting Logic for Color Variation

Potential Causes Corrective Actions

Color Variation
Observed

Improper Suspension
Preparation

Incorrect Spray
Rate

Inadequate Drying

Poor Tablet
Mixing

Ensure Homogeneous
Dispersion

Optimize Spray
Rate

Adjust Inlet Air
Temperature/Flow

Increase Pan
Speed

Uniform Color
Achieved
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Caption: Troubleshooting logic for color variation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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